(5-Bromo-2-chlorothiophen-3-yl)methanol

• Molecular Formula: C5H4BrClOS
• Molecular Weight: 227.51 g/mol
• IUPAC Name: (5-bromo-2-chlorothiophen-3-yl)methanol
• InChI: InChI=1S/C5H4BrClOS/c6-4-1-3(2-8)5(7)9-4/h1,8H,2H2
• InChI Key: OOZXBXPHWJXMQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1CO)Cl)Br

Description

(5-Bromo-2-chlorothiophen-3-yl)methanol is a useful research compound. Its molecular formula is C5H4BrClOS and its molecular weight is 227.51 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 3.0 g of (2-chlorothiophen-3-yl)methanol in 60 mL of dimethylformamide was added 3.59 g of N-bromosuccinimide at room temperature, and stirred at this temperature for 2 hours. Adding 10 mL of 10% sodium thiosulfate, and the resultant solution was diluted with ethyl acetate. The organic layer was washed successively with saturated aqueous ammonium chloride and saturated brine, dried over anhydrous magnesium sulfate, and the solvent was evaporated, to afford 3.7 g of the title compound as a colorless oil.

Synthesis routes and methods II

Procedure details

To a solution of acid 1 (3.0 g, 12.4 mmol) in THF (50 mL) were added borane dimethylsulfide complex (10M in THF, 3.2 mL, 31.1 mmol) at 0° C. The mixture was stirred at 0° C. for 15 min, at room temperature for 45 min, and at 65° C. for 2 hours. The reaction mixture was cooled to 0° C. To the mixture were added MeOH (30 mL), H2O (250 mL) dropwise at 0° C. The mixture was extracted with EtOAc (100 mL). The organic layer was dried over MgSO4, filtered, and concentrated in vacuo to obtain the title compound 31 (2.8 g, 99%). The crude alcohol 31 was carried on to the next step without further purification.